5-Isopropylpicolinonitrile

Specification

• CAS No.: 110260-90-7
• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 5-propan-2-ylpyridine-2-carbonitrile
• Standard InChI: InChI=1S/C9H10N2/c1-7(2)8-3-4-9(5-10)11-6-8/h3-4,6-7H,1-2H3
• Standard InChI Key: SVHPHQGAEDHOIP-UHFFFAOYSA-N
• SMILES: CC(C)C1=CN=C(C=C1)C#N
• Canonical SMILES: CC(C)C1=CN=C(C=C1)C#N

Introduction

5-Isopropylpicolinonitrile is a chemical compound with the molecular formula C9H10N2 and a molecular weight of 146.19 g/mol. It is a derivative of picolinonitrile, where an isopropyl group is attached at the 5-position of the pyridine ring. This compound is of interest in organic chemistry due to its potential applications in synthesis and its structural properties.

Synthesis of 5-Isopropylpicolinonitrile

The synthesis of 5-isopropylpicolinonitrile typically involves the reaction of 5-bromopicolinonitrile with an appropriate isopropylating agent. For instance, it can be prepared using a nickel-catalyzed cross-coupling reaction with isopropyl sources, such as isopropylmagnesium bromide or isopropylzinc chloride, under suitable conditions.

Synthesis Method

Reagents	Conditions	Yield
5-Bromopicolinonitrile	Nickel catalyst, isopropyl source, solvent (e.g., CD3CN, t-BuOH)	Varies

Spectroscopic Data

Spectroscopic Method	Data
1H NMR	Not explicitly reported in available sources
13C NMR	Not explicitly reported in available sources
HRMS (ESI+)	Not explicitly reported for this compound alone

Applications and Research Findings

While specific applications of 5-isopropylpicolinonitrile are not widely documented, compounds with similar structures are often used as intermediates in the synthesis of pharmaceuticals and agrochemicals. The presence of the nitrile group makes it a versatile building block for further chemical transformations.

Potential Uses

• Pharmaceutical Intermediates: The compound could serve as a precursor for synthesizing more complex molecules with potential biological activities.

• Organic Synthesis: It can be used in cross-coupling reactions or as a substrate for various organic transformations.

Future Directions

• Biological Activity Studies: Investigating the biological activity of 5-isopropylpicolinonitrile and its derivatives could reveal potential therapeutic applications.

• Synthetic Methodologies: Developing more efficient and selective synthesis methods would enhance the compound's utility in organic synthesis.